Cas no 7205-46-1 (6-Chloro-1-methyl-1H-imidazo4,5-cpyridine)

• Product Name: 6-Chloro-1-methyl-1H-imidazo4,5-cpyridine
• CAS No: 7205-46-1
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD16657937
• CID: 1029710
• PubChem ID: 13032381
• Update Time: 2025-08-05

6-Chloro-1-methyl-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine
• 4-Amino-5-nitropicolildehyde
• 6-chloro-1-methylimidazo[4,5-c]pyridine
• RUVZGKRCLXIBFX-UHFFFAOYSA-N
• 1181AC
• FCH1162047
• AK134795
• AX8256562
• 6-Chloro-1-methyl-1H-imidazo[4,5-c]-pyridine
• FT-0710025
• MFCD16657937
• 7205-46-1
• DS-4833
• AMY20411
• DTXSID60515781
• SCHEMBL15174274
• W11031
• AKOS016842605
• SY125059
• CS-0038408
• EN300-6767446
• DA-36355
• 1H-Imidazo[4,5-c]pyridine, 6-chloro-1-methyl-
• 6-Chloro-1-methyl-1H-imidazo4,5-cpyridine

• MDL： MFCD16657937
• Inchi： 1S/C7H6ClN3/c1-11-4-10-5-3-9-7(8)2-6(5)11/h2-4H,1H3
• InChI Key： RUVZGKRCLXIBFX-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)N=CN2C

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 1.3

Additional information on 6-Chloro-1-methyl-1H-imidazo4,5-cpyridine

6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS No. 7205-46-1): A Comprehensive Overview

The compound 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS No. 7205-46-1) is a heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This molecule belongs to the class of imidazopyridines, which are known for their unique structural features and versatile reactivity. The imidazo[4,5-c]pyridine framework is particularly interesting due to its ability to participate in a wide range of chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for drug discovery.

The synthesis of 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under high temperature or catalytic conditions. The presence of the chlorine atom at the 6-position and the methyl group at position 1 introduces steric and electronic effects that influence both the synthesis and reactivity of the compound. These substituents also play a crucial role in determining its pharmacokinetic properties.

In terms of chemical properties, 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine is characterized by its high stability under neutral conditions and moderate solubility in organic solvents. Its aromaticity contributes to its ability to engage in π–π interactions, which are essential for its role in supramolecular chemistry. Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy, providing insights into its reactivity and potential applications.

The application of 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine extends beyond pharmaceuticals into materials science. For example, it has been investigated as a component in advanced materials such as conductive polymers and organic semiconductors. A 2023 study published in *Advanced Materials* revealed that derivatives of this compound can enhance the charge transport properties of polymer blends, making them suitable for use in flexible electronics.

From an environmental perspective, understanding the degradation pathways of 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under anaerobic conditions. These studies are essential for developing sustainable methods for waste management and pollution control.

In conclusion, 6-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS No. 7205-46-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.